Cas no 32458-20-1 (2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3))

2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3) structure
32458-20-1 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3)
CAS No:32458-20-1
MF:C6H6BaCl2O7
MW:398.340636730194
MDL:MFCD00150175
CID:293641
PubChem ID:87565267
Update Time:2025-07-29

2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3)
    • Barium Chloranilate Trihydrate
    • CHLORANILIC ACID BARIUM SALT TRIHYDRATE
    • 2,5-DICHLORO-3,6-DIHYDROXY-1,4-BENZOQUINONE BARIUM SALT TRIHYDRATE
    • BARIUM CHLOROANILATE TRIHYDRATE
    • Chloranilic acid trihydrate barium salt
    • CHLORANILIC ACID,BARIUM SALT
    • Barium 3,6-Dichloro-1,4-dioxo-3,6-cyclohexadiene-2,5-diolate Trihydrate
    • MFCD00150175
    • barium 2,5-dichloro-3,6-dioxocyclohexa-1,4-diene-1,4-bis(olate) trihydrate
    • 32458-20-1
    • Barium(2+);2,5-dichloro-3,6-dioxocyclohexa-1,4-diene-1,4-diolate;trihydrate
    • barium2,5-dichloro-3,6-dioxocyclohexa-1,4-diene-1,4-bis(olate)trihydrate
    • DB-048218
    • OEYXJFSACCVNDM-UHFFFAOYSA-L
    • MDL： MFCD00150175
    • Inchi： 1S/C6H2Cl2O4.Ba.3H2O/c7-1-3(9)5(11)2(8)6(12)4(1)10;;;;/h9,12H;;3*1H2/q;+2;;;/p-2
    • InChI Key： OEYXJFSACCVNDM-UHFFFAOYSA-L
    • SMILES： [Ba+2].ClC1C(C(=C(C(C=1[O-])=O)Cl)[O-])=O.O.O.O

Computed Properties

  • Exact Mass: 397.85400
  • Monoisotopic Mass: 397.854
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 275
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: Not available
  • Topological Polar Surface Area: 80.3

Experimental Properties

  • Color/Form: Not available
  • Boiling Point: 300.3°Cat760mmHg
  • Flash Point: 135.4°C
  • PSA: 80.29000
  • LogP: 0.80790
  • Solubility: Not available

2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3) Security Information

2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3) Pricemore >>

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2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3) Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:32458-20-1)2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3)
Order Number:A1204002
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:51
Price ($):152.0
Email:sales@amadischem.com

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32458-20-1 (2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3)) Related Products

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Amadis Chemical Company Limited
(CAS:32458-20-1)2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3)
A1204002
Purity:99%
Quantity:25g
Price ($):152.0
Email